Cas no 1004643-62-2 (3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid)

• Product Name: 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
• CAS No: 1004643-62-2
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD04970075
• CID: 1126856
• PubChem ID: 7017751
• Update Time: 2025-10-28

3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(trifluoromethyl)-1h-pyrazol-1-yl]methyl}benzoic Acid
• 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
• 3-[[3-(Trifluoromethyl)-1H-pyrazol-1-yl]methyl]benzoic acid
• 3-{[3-(TRIFLUOROMETHYL)PYRAZOL-1-YL]METHYL}BENZOIC ACID
• 3-((3-(Trifluoromethyl)-1H-pyrazol-1-yl)methyl)benzoic acid
• Z445223508
• 1004643-62-2
• DTXSID601189154
• BBL040004
• STK349704
• CS-0240716
• EN300-229785
• G31093
• MFCD04970075
• 3-[[3-(trifluoromethyl)pyrazol-1-yl]methyl]benzoic Acid
• AKOS000310554
• 3-([3-(Trifluoromethyl)-1H-pyrazol-1-yl]methyl)benzoic acid

• MDL： MFCD04970075
• Inchi： 1S/C12H9F3N2O2/c13-12(14,15)10-4-5-17(16-10)7-8-2-1-3-9(6-8)11(18)19/h1-6H,7H2,(H,18,19)
• InChI Key： IYMPJPDKJCWPQM-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC2C=CC=C(C(=O)O)C=2)N=1)(F)F

Computed Properties

• Exact Mass: 270.061612g/mol
• Monoisotopic Mass: 270.061612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.21g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid

Comprehensive Overview of 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid (CAS No. 1004643-62-2)

3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid (CAS No. 1004643-62-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a trifluoromethylpyrazole moiety linked to a benzoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes, including the trifluoromethyl group, contribute to enhanced metabolic stability and lipophilicity, which are critical factors in drug design and crop protection formulations.

In recent years, the demand for fluorinated compounds like 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid has surged due to their applications in developing small-molecule inhibitors and pesticide intermediates. Researchers are particularly interested in its potential role in targeting enzyme modulation and receptor binding, which aligns with current trends in precision medicine and sustainable agriculture. The compound's CAS No. 1004643-62-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic settings.

One of the key advantages of 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid lies in its synthetic flexibility. The pyrazole ring and carboxylic acid functional group allow for diverse derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the pharmaceutical industry's focus on fragment-based drug discovery (FBDD), where such scaffolds are invaluable. Additionally, its trifluoromethyl group enhances bioavailability, a hot topic in ADME/Tox studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From an environmental perspective, the compound's potential use in green chemistry applications is under exploration. The incorporation of fluorine atoms can reduce the required dosage of agrochemicals, minimizing ecological impact—a priority for modern sustainable farming practices. This resonates with global initiatives to reduce chemical footprints, a frequently searched term in environmental science forums.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid. Its purity and stability under various conditions are critical for industrial scalability, a concern often raised in process chemistry discussions. Furthermore, the compound's compatibility with microwave-assisted synthesis—a trending methodology for rapid reaction optimization—has been investigated to improve yield and reduce energy consumption.

In conclusion, 3-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid (CAS No. 1004643-62-2) represents a multifaceted tool for researchers addressing challenges in drug development and crop science. Its structural features and adaptability to modern synthetic protocols position it as a valuable asset in the quest for innovative solutions to global health and agricultural demands.